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Compound of Interest

Compound Name: 3-Bromo-4-cyanopyridine

Cat. No.: B120836

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 3-
Bromo-4-cyanopyridine, including detailed operational and disposal plans. Adherence to
these guidelines is critical for ensuring laboratory safety and procedural accuracy.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Bromo-4-cyanopyridine is
provided below. This information is crucial for safe handling and storage.

Property Value

Molecular Formula CeH3BrN2[1][2][3]

Molecular Weight 183.01 g/mol [1][2]

Appearance White to gray to brown powder or crystal[2]
Melting Point 91 - 95 °C[2]

Boiling Point Not available

Solubility Soluble in water[4]

CAS Number 13958-98-0[1][2]
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Hazard Identification and GHS Classification

3-Bromo-4-cyanopyridine is a hazardous substance requiring careful handling. The GHS
classification highlights its primary health risks.

Hazard Class Category

Acute Toxicity, Oral Category 3 or 4[1]
Acute Toxicity, Dermal Category 3[1]
Acute Toxicity, Inhalation Category 3[1]
Skin Corrosion/Irritation Category 2[1][4]
Serious Eye Damage/Eye Irritation Category 2A[1][4]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[4][5]

Signal Word: Danger[1]

Hazard Statements:

H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.[1][6]

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[4][7]

H335: May cause respiratory irritation.[5][7]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Bromo-4-
cyanopyridine to minimize exposure and ensure personal safety.[8]
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Protection Type

Specification

Eye Protection

Safety goggles or glasses meeting EN 166 or
OSHA 29 CFR 1910.133 standards. A face
shield may be required for larger quantities or

when there is a risk of splashing.[8][9]

Hand Protection

Impervious gloves (e.g., nitrile rubber).[8]

Skin and Body Protection

Impervious protective clothing, such as a lab
coat. Protective boots may be necessary

depending on the scale of work.[8]

Respiratory Protection

A dust respirator, self-contained breathing
apparatus (SCBA), or supplied-air respirator
should be used, especially in poorly ventilated
areas or when dust may be generated.
Respirators must be approved under

appropriate government standards.[8]

Experimental Protocol: Safe Handling and Usage

Follow these step-by-step procedures for the safe handling of 3-Bromo-4-cyanopyridine in a

laboratory setting.

[EEN

. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[7][8]

Ensure that an eyewash station and safety shower are readily accessible.[10][11]

2. Personal Protective Equipment (PPE) and Hygiene:

Don all required PPE as specified in the table above before handling the compound.[8]
Do not eat, drink, or smoke in the laboratory.[8][12]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[8][13]
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3. Handling the Compound:

e Avoid generating dust.[8]

e Use a closed system whenever possible to minimize exposure.[8]

» Avoid contact with skin, eyes, and clothing.[8]

4. Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][8][13]

o Store locked up.[8][13]

o Keep away from incompatible materials such as oxidizing agents, strong acids, and strong

bases.[7][8]

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. Call a
POISON CENTER or doctor/physician.[4][8][13]

Skin Contact

Immediately remove all contaminated clothing.
Gently wash with plenty of soap and water. Call
a POISON CENTER or doctor/physician.[4][8]
[13]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get
medical advice/attention.[4][8][13]

Ingestion

Immediately call a POISON CENTER or
doctor/physician. Rinse mouth. Do not induce
vomiting.[4][8][13]
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Spill and Disposal Plan

Spill Containment and Cleanup:

o Evacuate non-essential personnel from the area.

o Wear appropriate PPE, including respiratory protection.[8]
e Avoid generating dust.

o Carefully sweep up the spilled solid material and place it into a sealed, airtight container for
disposal.[8]

o Clean the spill area with a suitable solvent and then wash with soap and water.
o Prevent the spilled material from entering drains.[8]

Waste Disposal:

o Dispose of waste in accordance with local, state, and federal regulations.[8]

o Waste is classified as hazardous.[4]

» Dispose of the container to a hazardous or special waste collection point.[4]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-Bromo-4-
cyanopyridine.
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Caption: Workflow for the safe handling of 3-Bromo-4-cyanopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Bromo-4-cyanopyridine | C6H3BrN2 | CID 11074051 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. chemimpex.com [chemimpex.com]

¢ 3. scbt.com [scbt.com]

¢ 4. assets.thermofisher.cn [assets.thermofisher.cn]
¢ 5. aksci.com [aksci.com]

¢ 6. 3-Bromo-4-cyanopyridine | 13958-98-0 | TCI EUROPE N.V. [tcichemicals.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b120836?utm_src=pdf-body-img
https://www.benchchem.com/product/b120836?utm_src=pdf-body
https://www.benchchem.com/product/b120836?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-cyanopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-cyanopyridine
https://www.chemimpex.com/products/44669
https://www.scbt.com/p/3-bromo-4-cyanopyridine-13958-98-0
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14850&PLANT=d__ALF
https://aksci.com/sds/D452_SDS.pdf
https://www.tcichemicals.com/BE/en/p/B5215
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

7. jubilantingrevia.com [jubilantingrevia.com]

8. tcichemicals.com [tcichemicals.com]

9. southwest.tn.edu [southwest.tn.edu]
e 10. fishersci.com [fishersci.com]

e 11. fishersci.com [fishersci.com]

e 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 13. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-Bromo-4-
cyanopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120836#personal-protective-equipment-for-handling-

3-bromo-4-cyanopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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